![molecular formula C17H13NO4 B1198323 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one](/img/structure/B1198323.png)
2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one
Overview
Description
Piperlactam S is an organic heterotetracyclic compound that is dibenzo[cd,f]indol-4(5H)-one carrying two methoxy substituents at positions 1 and 5 as well as a hydroxy substituent at position 2. It has a role as a plant metabolite, an antioxidant and an anti-inflammatory agent. It is an organic heterotetracyclic compound, an aromatic ether, a gamma-lactam, a phenol and an alkaloid.
Scientific Research Applications
Antitumor Properties
- Synthesis of Antitumor Compounds : Research indicates the potential of 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one derivatives in antitumor applications. A study found that various 1-amino-substituted 5H-pyrido[4,3-b]indoles and 5H-benzo[e]pyrido[4,3-b]indoles, which are structurally related to 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one, exhibited antitumor properties (Nguyen et al., 1992). Another study synthesized and tested similar compounds, confirming their promising antineoplastic potential (Nguyen et al., 1990).
Synthesis and Chemical Properties
- Synthesis and Derivatives : The synthesis of derivatives of 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one has been a topic of interest. A study involved the synthesis of deuterium labeled standards of 5-methoxy-N,N-dimethyltryptamine, a compound related to the chemical structure of interest (Xu & Chen, 2006). Additionally, the synthesis of various 4-nitro- and 4-amino-1,3,4,5-tetrahydrobenz[cd]indoles, which are related compounds, has been reported, showcasing the versatility of these compounds (Nakagawa et al., 1992).
Biological Activities
- Antibacterial and Antiviral Properties : A study on indole alkaloid glycosides, structurally similar to 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one, demonstrated antibacterial and antiviral activities. This indicates the potential of these compounds in developing new therapeutic agents (Guo et al., 2019).
Miscellaneous Applications
- Photocatalytic and Luminescence Sensing : In the field of materials science, studies have shown that derivatives of 2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one could be utilized in photocatalytic applications and luminescence sensing. This is evidenced by the synthesis of coordination polymers with potential use in these areas (Wei et al., 2019).
properties
Product Name |
2-Hydroxy-1,5-dimethoxydibenzo[cd,f]indol-4(5H)-one |
|---|---|
Molecular Formula |
C17H13NO4 |
Molecular Weight |
295.29 g/mol |
IUPAC Name |
14-hydroxy-10,15-dimethoxy-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaen-11-one |
InChI |
InChI=1S/C17H13NO4/c1-21-16-13(19)8-11-14-12(18(22-2)17(11)20)7-9-5-3-4-6-10(9)15(14)16/h3-8,19H,1-2H3 |
InChI Key |
LHSDJNRAZBFFLF-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C2C3=C1C4=CC=CC=C4C=C3N(C2=O)OC)O |
Canonical SMILES |
COC1=C(C=C2C3=C1C4=CC=CC=C4C=C3N(C2=O)OC)O |
synonyms |
piperlactam S |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2'-Carboxylethyl]-10-methyl-anthracene endoperoxide](/img/structure/B1198243.png)
![4-Amino-2-[(Diethylamino)Methyl]Phenol](/img/structure/B1198252.png)
![Spiro[benzofuran-2(3H),1'-[2]cyclohexene]-3,4'-dione, 7-chloro-4,6-dimethoxy-6'-methyl-2'-(methylthio)-](/img/structure/B1198254.png)
![4-Ethylidene-7-hydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione](/img/structure/B1198255.png)
![1-Chloro-2-[1-(4-chlorophenyl)ethenyl]benzene](/img/structure/B1198257.png)
![(2R,3R,4S,5R)-5-[[[[(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-2-(3-carbamoylpyridin-1-ium-1-yl)-4-hydroxyoxolan-3-olate](/img/structure/B1198263.png)